Cas no 139122-15-9 (Benzaldehyde, 2-[2-(benzoyloxy)ethyl]-)

• Product Name: Benzaldehyde, 2-[2-(benzoyloxy)ethyl]-
• CAS No: 139122-15-9
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1271706
• PubChem ID: 11777078
• Update Time: 2025-04-20

Benzaldehyde, 2-[2-(benzoyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[2-(benzoyloxy)ethyl]-
• 2-(2-formylphenyl)ethyl benzoate
• DB-163681
• DTXSID60472401
• 139122-15-9
• LSCDNSSTVXTPDM-UHFFFAOYSA-N
• 2-[2-(phenylcarbonyloxy)ethyl]benzaldehyde
• 2-(2-(benzoyloxy)ethyl)benzaldehyde
• 2-[2-(Benzoyloxy)ethyl]benzaldehyde
• SCHEMBL6696866

• Inchi： 1S/C16H14O3/c17-12-15-9-5-4-6-13(15)10-11-19-16(18)14-7-2-1-3-8-14/h1-9,12H,10-11H2
• InChI Key： LSCDNSSTVXTPDM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters